Cas no 6335-76-8 (Ethyl 3-amino-3-phenylpropanoate)
6335-76-8 structure
Product Name:Ethyl 3-amino-3-phenylpropanoate
CAS No:6335-76-8
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD00749016
CID:517240
PubChem ID:236379
Update Time:2025-04-19
Ethyl 3-amino-3-phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-3-phenylpropanoate
- Benzenepropanoic acid, b-amino-, ethyl ester
- Ethyl 3amino3phenylpropanoate
- Ethyl 3-amino-3-phenyl-propanoate
- Ethyl 3-amino-3-phenyl-propanoate hydrochloride
- (R,S)-3-amino-3-phenylpropionic acid ethyl ester
- 3-amino 3-phenylpropanoic acid ethyl ester
- 3-amino-3-phenylpropanoic acid ethyl ester
- 3-amino-3-phenylpropionic acid ethyl ester
- 3-amino-3-phenyl-propionic acid ethyl ester
- A-aminohydrocinnamate
- AC1L5WH9
- AC1Q34OM
- ethyl
- NSC38811
- Oprea1_019872
- Oprea1_452713
- PubChem13894
- SureCN1138729
- Ethyl 3-amino-3-phenylpropionate
- beta-Aminobenzenepropanoic acid ethyl ester
- NSC 38811
- NUWRDXMXYDWUAN-UHFFFAOYSA-N
- ethyl 3-azanyl-3-phenyl-propanoate
- SBB070344
- STK526080
- ethyl ra
- 3-amino-3-phenyl-propionic acid ethyl ester, AldrichCPR
- AKOS005142326
- DTXSID40902791
- AC-23776
- NS00009575
- DB-073312
- ethyl3-amino-3-phenylpropanoate
- ethyl rac-3-amino-3-phenylpropionate
- N12672
- 6335-76-8
- CS-10024
- CS-0454386
- NSC-38811
- MFCD00749016
- EC 613-206-6
- EN300-56111
- NoName_3346
- SCHEMBL1138729
- DTXSID10284758
-
- MDL: MFCD00749016
- Inchi: 1S/C11H15NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3
- InChI Key: NUWRDXMXYDWUAN-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C1C=CC=CC=1)N)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 52.3
Experimental Properties
- Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 111-112 ºC (water ethanol )
- Boiling Point: 299°C at 760 mmHg
- Flash Point: 154.7°C
- Refractive Index: 1.524
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 52.32
- LogP: 2.33990
Ethyl 3-amino-3-phenylpropanoate Security Information
- Hazard Category Code: R22
-
Hazardous Material Identification:
Ethyl 3-amino-3-phenylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115937-1g |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 95% | 1g |
$174.30 | 2023-09-01 | |
| Alichem | A019115937-5g |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 95% | 5g |
$512.82 | 2023-09-01 | |
| Chemenu | CM254227-1g |
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6335-76-8 | 95% | 1g |
$176 | 2021-06-09 | |
| Chemenu | CM254227-5g |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 95% | 5g |
$505 | 2021-06-09 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS011316-100MG |
3-amino-3-phenyl-propionic acid ethyl ester |
6335-76-8 | Aldrich | 100MG |
¥1912.29 | 2022-02-24 | |
| TRC | E940243-50mg |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | E940243-100mg |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | E940243-500mg |
Ethyl 3-amino-3-phenylpropanoate |
6335-76-8 | 500mg |
$ 320.00 | 2022-06-02 | ||
| Apollo Scientific | OR300757-250mg |
Ethyl 3-amino-3-phenylpropionate |
6335-76-8 | 95+% | 250mg |
£65.00 | 2023-08-31 | |
| Apollo Scientific | OR300757-1g |
Ethyl 3-amino-3-phenylpropionate |
6335-76-8 | 95+% | 1g |
£219.00 | 2024-05-23 |
Ethyl 3-amino-3-phenylpropanoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:6335-76-8)Ethyl 3-amino-3-phenylpropanoate
Order Number:A834342
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:37
Price ($):500.0
Email:sales@amadischem.com
Ethyl 3-amino-3-phenylpropanoate Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6335-76-8)Ethyl 3-amino-3-phenylpropanoate
Purity:99%
Quantity:5g
Price ($):500.0